![molecular formula C12H15NO2Si B8650097 6-Methoxy-4-[(trimethylsilyl)ethynyl]nicotinaldehyde](/img/structure/B8650097.png)
6-Methoxy-4-[(trimethylsilyl)ethynyl]nicotinaldehyde
Cat. No. B8650097
M. Wt: 233.34 g/mol
InChI Key: WMLNKIRPHIHIAN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07700604B2
Procedure details
4-Iodo-6-methoxynicotinaldehyde (0.41 g, 1.6 mmol), trimethylsilylacetylene (0.35 mL, 2.8 mmol), PdCl2(PPh3)2 (catalytic amount), CuI (catalytic amount), TEA (2 mL) and THF (10 mL) were stirred at 60° C. for 2 h. The volatiles were evaporated and the residue was taken up in water and extracted with ether. The organic phase was dried, filtered and concentrated. Purification by column chromatography with EtOAc-heptanes (1:3) as eluent gave 0.25 g (68% yield) of 6-methoxy-4-[(trimethylsilyl)ethynyl]nicotinaldehyde.
[Compound]
Name
TEA
Quantity
2 mL
Type
reactant
Reaction Step One
Name
CuI
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One
Yield
68%
Identifiers
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REACTION_CXSMILES
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I[C:2]1[C:7]([CH:8]=[O:9])=[CH:6][N:5]=[C:4]([O:10][CH3:11])[CH:3]=1.[CH3:12][Si:13]([C:16]#[CH:17])([CH3:15])[CH3:14]>Cl[Pd](Cl)([P](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)[P](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.[Cu]I.C1COCC1>[CH3:11][O:10][C:4]1[CH:3]=[C:2]([C:17]#[C:16][Si:13]([CH3:15])([CH3:14])[CH3:12])[C:7]([CH:8]=[O:9])=[CH:6][N:5]=1 |^1:20,39|
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Inputs
Step One
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Name
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Quantity
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0.41 g
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Type
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reactant
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Smiles
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IC1=CC(=NC=C1C=O)OC
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Name
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Quantity
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0.35 mL
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Type
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reactant
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Smiles
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C[Si](C)(C)C#C
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[Compound]
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Name
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TEA
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Quantity
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2 mL
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Type
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reactant
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Smiles
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Name
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Quantity
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0 (± 1) mol
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Type
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catalyst
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Smiles
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Cl[Pd]([P](C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3)([P](C4=CC=CC=C4)(C5=CC=CC=C5)C6=CC=CC=C6)Cl
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Name
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CuI
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Quantity
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0 (± 1) mol
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Type
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catalyst
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Smiles
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[Cu]I
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The volatiles were evaporated
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with ether
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CUSTOM
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Type
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CUSTOM
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Details
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The organic phase was dried
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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Purification by column chromatography with EtOAc-heptanes (1:3) as eluent
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COC1=NC=C(C=O)C(=C1)C#C[Si](C)(C)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.25 g | |
| YIELD: PERCENTYIELD | 68% | |
| YIELD: CALCULATEDPERCENTYIELD | 67% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
